7-(2-(4-((3-chloropyridin-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[2-[4-(3-chloropyridin-2-yl)oxypiperidin-1-yl]-2-oxoethyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C19H21ClN6O4/c1-23-16-15(18(28)24(2)19(23)29)26(11-22-16)10-14(27)25-8-5-12(6-9-25)30-17-13(20)4-3-7-21-17/h3-4,7,11-12H,5-6,8-10H2,1-2H3
• InChI Key: NQGAXTLPXNNZPT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)N3CCC(CC3)OC4=C(C=CC=N4)Cl
• Molecular Formula: C19H21ClN6O4
• Molecular Weight: 432.9 g/mol
• CAS No.: 1448063-96-4

Description

7-(2-(4-((3-chloropyridin-2-yl)oxy)piperidin-1-yl)-2-oxoethyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H21ClN6O4 and its molecular weight is 432.87. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle. It is involved in the G1-S phase transition and is essential for the initiation of DNA replication .

Mode of Action

The compound acts as an inhibitor of CDK2 . It binds to the active site of the enzyme, preventing its interaction with ATP and thus inhibiting its kinase activity . This results in the arrest of the cell cycle at the G1-S phase transition, preventing DNA replication and cell division .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle regulation pathway . This leads to the arrest of the cell cycle, preventing the cells from entering the S phase where DNA replication occurs . As a result, the cells are unable to divide, leading to a decrease in cell proliferation .

Pharmacokinetics

The compound’s potent inhibitory activity against cdk2 suggests that it may have good bioavailability .

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines . It has been shown to inhibit the growth of MCF-7 and HCT-116 cell lines with IC50 values in the nanomolar range . The compound also induces apoptosis within HCT cells .